Cas no 106982-85-8 (Aconitane-6,7,8,14-tetrol,20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- (9CI))

• Product Name: Aconitane-6,7,8,14-tetrol,20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- (9CI)
• CAS No: 106982-85-8
• MF: C₂₄H₃₉NO₇
• MW: 453.568968057632
• CID: 219553
• Update Time: 2025-04-19

Aconitane-6,7,8,14-tetrol,20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aconitane-6,7,8,14-tetrol,20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- (9CI)
• 2H-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine,aconitane-6,7,8,14-tetrol deriv.
• Vaginatine
• Aconitane-6,7,8,14-tetrol, 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1α,6β,14α,16β)- (9CI)

• Inchi： 1S/C24H39NO7/c1-5-25-10-21(11-30-2)7-6-15(32-4)23-13-8-12-14(31-3)9-22(28,16(13)17(12)26)24(29,20(23)25)19(27)18(21)23/h12-20,26-29H,5-11H2,1-4H3
• InChI Key： STJFGOITBNKPSO-UHFFFAOYSA-N
• SMILES： CCN1C2C34C(C(CCC3OC)(COC)C1)C(O)C2(O)C1(CC(C2C(C1C4C2)O)OC)O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 594.4±50.0 °C(Predicted)
• PSA: 52.54
• pka: 12.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines